Cas no 1493640-51-9 (2-Cyclopropyl-2-ethyloxirane)

2-Cyclopropyl-2-ethyloxirane structure
Product Name:2-Cyclopropyl-2-ethyloxirane
CAS No:1493640-51-9
Molecular Formula:C7H12O
Molecular Weight:112.169582366943
CID:6078632
PubChem ID:64919786
2-Cyclopropyl-2-ethyloxirane Properties
Names and Identifiers
-
- AKOS014249803
- EN300-3177897
- 2-cyclopropyl-2-ethyloxirane
- 1493640-51-9
-
- InChIKey: NQXCEEAPBDWZHP-UHFFFAOYSA-N
- Inchi: 1S/C7H12O/c1-2-7(5-8-7)6-3-4-6/h6H,2-5H2,1H3
- SMILES: O1CC1(CC)C1CC1
Computed Properties
- Exact Mass: 112.088815002g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 112.088815002g/mol
- Heavy Atom Count: 8
- Complexity: 107
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 12.5Ų
2-Cyclopropyl-2-ethyloxirane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-3177897-0.05g |
2-cyclopropyl-2-ethyloxirane |
1493640-51-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 |
2-Cyclopropyl-2-ethyloxirane Related Literature
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Mengjie Wu,Feng Xiao,Rebecca M. Johnson-Paben,Scott T. Retterer,Xiaolong Yin Lab Chip, 2012,12, 253-261
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Catherine J. Smith,Andrew B. Holmes,Neil J. Press Chem. Commun., 2002, 1214-1215
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Antoine Béziau,Stéphane A. Baudron,Guillaume Rogez,Mir Wais Hosseini CrystEngComm, 2013,15, 5980-5985
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4. Back cover
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A. J. Whelton,L. McMillan,C. L.-R. Novy,K. D. White,X. Huang Environ. Sci.: Water Res. Technol., 2017,3, 312-332
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Tae Woo Kim,Su Gil Hur,Seong-Ju Hwang,Jin-Ho Choy Chem. Commun., 2006, 220-222
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Yoshiyuki Maki Analyst, 2018,143, 4083-4089
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Yu Chen,Zhaofeng Yang,Qin Wang,Meizhu Rong,Qiang Zhou,Zhengliang Wang Dalton Trans., 2019,48, 10901-10906
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10. In vivo and In vitro properties evaluation of curcumin loaded MgO doped 3D printed TCP scaffolds†Arjak Bhattacharjee,Yongdeok Jo,Susmita Bose J. Mater. Chem. B, 2023,11, 4725-4739
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